1-(2-Bromo-1,1,2-trifluoroethoxy)-4-nitrobenzene

• CAS No.: 88553-84-8
• Molecular Formula: C8H5BrF3NO3
• Molecular Weight: 300.03 g/mol
• IUPAC Name: 1-(2-bromo-1,1,2-trifluoroethoxy)-4-nitrobenzene
• InChI: InChI=1S/C8H5BrF3NO3/c9-7(10)8(11,12)16-6-3-1-5(2-4-6)13(14)15/h1-4,7H
• InChI Key: NQAQWQGGZZWHSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(C(F)Br)(F)F

Description

1-(2-Bromo-1,1,2-trifluoroethoxy)-4-nitrobenzene is a useful research compound. Its molecular formula is C8H5BrF3NO3 and its molecular weight is 300.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

278 g of 4-nitrophenol and 56 g of potassium hydroxide were dissolved in 800 ml of dimethylformamide, 179 g of bromotrifluoroethylene were fed in, a little at a time, at 40° C., and stirring was then continued for 2 hours at 60° C. The solvent was removed under reduced pressure in a rotary evaporator, the residue was poured into ice-water and extracted with 3×500 ml of methylene chloride, the extract was washed with dilute sodium hydroxide solution and water and dried over Na2SO4, and the solvent was removed. When the residue was distilled, 279.5 g of pure product passed over at 114° C./1.3 mbar.